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molecular formula C10H9NO3S B175080 1-Mesyl-1H-indole-3-carbaldehyde CAS No. 118481-30-4

1-Mesyl-1H-indole-3-carbaldehyde

Cat. No. B175080
CAS RN: 118481-30-4
M. Wt: 223.25 g/mol
InChI Key: BSRVHFNGDIRMRI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08962674B2

Procedure details

To a solution of 1H-indole-3-carboxaldehyde (300 mg, 2.07 mmol) in 4.1 mL of dry dimethylsulfoxide was added sodium hydride (108 mg, 55%, 2.5 mmol) under nitrogen at 0° C. After the reaction mixture was stirred for 30 min, methylsulfonyl chloride (0.19 mL, 2.5 mmol) was added with additional stirring for 1 h. The reaction mixture was diluted with 10 mL of ethyl acetate and 10 mL of saturated NH4Cl aqueous solution at 0° C., successively, and the solution was extracted with 100 mL of ethyl acetate. The extract was washed with saturated NaHCO3 aqueous solution, brine, and dried over MgSO4. After filtration, the solution was concentrated in vacuo. The residue was purified by recrystallization (chloroform/hexane) to obtain the title compound as a pale red solid (300 mg, 65%).
Name
1H-indole-3-carboxaldehyde
Quantity
300 mg
Type
reactant
Reaction Step One
Name
sodium hydride
Quantity
108 mg
Type
reactant
Reaction Step One
Name
dimethylsulfoxide
Quantity
4.1 mL
Type
solvent
Reaction Step One
Name
methylsulfonyl chloride
Quantity
0.19 mL
Type
reactant
Reaction Step Two
Name
ethyl acetate
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
NH4Cl
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
title compound
Yield
65%

Identifiers

REACTION_CXSMILES
[NH:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[C:3]([CH:10]=[O:11])=[CH:2]1.[H-].[Na+].[CH3:14][S:15](Cl)(=[O:17])=[O:16]>CS(C)=O.C(OCC)(=O)C.[NH4+].[Cl-]>[CH3:14][S:15]([N:1]1[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[C:3]([CH:10]=[O:11])=[CH:2]1)(=[O:17])=[O:16] |f:1.2,6.7|

Inputs

Step One
Name
1H-indole-3-carboxaldehyde
Quantity
300 mg
Type
reactant
Smiles
N1C=C(C2=CC=CC=C12)C=O
Name
sodium hydride
Quantity
108 mg
Type
reactant
Smiles
[H-].[Na+]
Name
dimethylsulfoxide
Quantity
4.1 mL
Type
solvent
Smiles
CS(=O)C
Step Two
Name
methylsulfonyl chloride
Quantity
0.19 mL
Type
reactant
Smiles
CS(=O)(=O)Cl
Step Three
Name
ethyl acetate
Quantity
10 mL
Type
solvent
Smiles
C(C)(=O)OCC
Name
NH4Cl
Quantity
10 mL
Type
solvent
Smiles
[NH4+].[Cl-]

Conditions

Stirring
Type
CUSTOM
Details
After the reaction mixture was stirred for 30 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
with additional stirring for 1 h
Duration
1 h
EXTRACTION
Type
EXTRACTION
Details
successively, and the solution was extracted with 100 mL of ethyl acetate
WASH
Type
WASH
Details
The extract was washed with saturated NaHCO3 aqueous solution, brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
FILTRATION
Type
FILTRATION
Details
After filtration
CONCENTRATION
Type
CONCENTRATION
Details
the solution was concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue was purified by recrystallization (chloroform/hexane)

Outcomes

Product
Details
Reaction Time
 30 min
Name
title compound
Type
product
Smiles
CS(=O)(=O)N1C=C(C2=CC=CC=C12)C=O
Measurements
Type Value Analysis
AMOUNT: MASS 300 mg
YIELD: PERCENTYIELD 65%
YIELD: CALCULATEDPERCENTYIELD 64.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.